Cas no 933742-71-3 ((2-Bromo-benzothiazol-6-yl)-acetic acid)
933742-71-3 structure
Product Name:(2-Bromo-benzothiazol-6-yl)-acetic acid
CAS No:933742-71-3
MF:C9H6BrNO2S
MW:272.118440151215
CID:2102654
Update Time:2023-08-03
(2-Bromo-benzothiazol-6-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzothiazoleacetic acid, 2-bromo-
- (2-Bromo-1,3-benzothiazol-6-yl)acetic acid
- (2-Bromo-benzothiazol-6-yl)-acetic acid
- 2-(2-bromobenzo[d]thiazol-6-yl)acetic acid
-
- Inchi: 1S/C9H6BrNO2S/c10-9-11-6-2-1-5(4-8(12)13)3-7(6)14-9/h1-3H,4H2,(H,12,13)
- InChI Key: KYIDMSYBOCCSSF-UHFFFAOYSA-N
- SMILES: BrC1=NC2=CC=C(CC(=O)O)C=C2S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Topological Polar Surface Area: 78.4
(2-Bromo-benzothiazol-6-yl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B396205-10mg |
(2-Bromo-benzothiazol-6-yl)-acetic Acid |
933742-71-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B396205-50mg |
(2-Bromo-benzothiazol-6-yl)-acetic Acid |
933742-71-3 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B396205-100mg |
(2-Bromo-benzothiazol-6-yl)-acetic Acid |
933742-71-3 | 100mg |
$ 210.00 | 2022-06-07 | ||
| Chemenu | CM530103-1g |
2-(2-Bromobenzo[d]thiazol-6-yl)acetic acid |
933742-71-3 | 97% | 1g |
$444 | 2024-07-19 | |
| Enamine | EN300-7423600-0.05g |
2-(2-bromo-1,3-benzothiazol-6-yl)acetic acid |
933742-71-3 | 95.0% | 0.05g |
$91.0 | 2025-03-11 | |
| Enamine | EN300-7423600-0.1g |
2-(2-bromo-1,3-benzothiazol-6-yl)acetic acid |
933742-71-3 | 95.0% | 0.1g |
$136.0 | 2025-03-11 | |
| Enamine | EN300-7423600-0.25g |
2-(2-bromo-1,3-benzothiazol-6-yl)acetic acid |
933742-71-3 | 95.0% | 0.25g |
$194.0 | 2025-03-11 | |
| Enamine | EN300-7423600-0.5g |
2-(2-bromo-1,3-benzothiazol-6-yl)acetic acid |
933742-71-3 | 95.0% | 0.5g |
$363.0 | 2025-03-11 | |
| Enamine | EN300-7423600-1.0g |
2-(2-bromo-1,3-benzothiazol-6-yl)acetic acid |
933742-71-3 | 95.0% | 1.0g |
$485.0 | 2025-03-11 | |
| Enamine | EN300-7423600-2.5g |
2-(2-bromo-1,3-benzothiazol-6-yl)acetic acid |
933742-71-3 | 95.0% | 2.5g |
$949.0 | 2025-03-11 |
(2-Bromo-benzothiazol-6-yl)-acetic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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